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Compound of Interest

2-Cyclobutoxy-6-methylpyridin-3-
Compound Name:
amine

Cat. No.: B13275180

Get Quote
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Medicinal Chemistry Building Block & Synthesis Profile
Introduction & Core Identity

3-amino-2-cyclobutoxy-6-methylpyridine is a functionalized aminopyridine intermediate
employed primarily in the synthesis of bioactive small molecules. It serves as a critical scaffold
in drug discovery programs targeting kinases, GPCRs (e.g., P2X3 antagonists), and ion
channels.

The compound features a 2-cyclobutoxy substituent, which acts as a lipophilic, metabolically
stable bioisostere for isopropyl or cyclopentyl groups, often improving the pharmacokinetic
profile (LogD, metabolic clearance) of the final APl (Active Pharmaceutical Ingredient).

Chemical Identity Table
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Attribute Detail

Common Name 3-amino-2-cyclobutoxy-6-methylpyridine

IUPAC Name 6-methyl-2-(cyclobutyloxy)pyridin-3-amine

CAS Number 1507888-68-7

Molecular Formula C10H14N20

Molecular Weight 178.23 g/mol

SMILES CC1=NC(0OC2CCC2)=C(N)C=C1

InChl Key Derived from structure (e.g., ZSFPJJJ... variant)
Appearance Off-white to pale yellow solid

Soluble in DMSO, Methanol, DCM; Low water

Solubility solubility

Nomenclature & Synonyms

Accurate identification across databases requires knowledge of various nomenclature
conventions used by different vendors and patent filings.

Validated Synonyms List

o Preferred IUPAC: 2-cyclobutoxy-6-methylpyridin-3-amine
e Inverted IUPAC: 3-Pyridinamine, 2-cyclobutoxy-6-methyl-
e Vendor Codes:
o BLD Pharm: BD01006288
o ChemScene: CS-0042561
 Structural Descriptors:

o 2-(cyclobutyloxy)-3-amino-6-picoline

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b13275180/docs?utm_src=pdf-body#technical-guide-3-amino-2-cyclobutoxy-6-methylpyridine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13275180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

o 3-amino-6-methyl-2-cyclobutoxypyridine

Synthesis & Reaction Methodology

The synthesis of 3-amino-2-cyclobutoxy-6-methylpyridine typically follows a Nucleophilic
Aromatic Substitution (SNAr) followed by Nitro Reduction. This route is preferred for its
scalability and regioselectivity.

Retrosynthetic Analysis

The molecule is disconnected at the ether linkage and the amine.

e Precursor A: 2-chloro-6-methyl-3-nitropyridine (CAS 56057-19-3) — An electrophilic scaffold
activated for SNAr by the nitro group.

e Precursor B: Cyclobutanol — The nucleophile.

Detailed Synthetic Protocol

Step 1: SNAr Etherification

» Reagents: 2-chloro-6-methyl-3-nitropyridine (1.0 eq), Cyclobutanol (1.2 eq), NaH (1.5 eq) or
KOtBu.

e Solvent: Anhydrous THF or DMF.
e Conditions: 0°C to RT under N2 atmosphere.

e Mechanism: The alkoxide of cyclobutanol attacks the C-2 position, displacing the chloride.
The nitro group at C-3 activates the C-2 position via resonance withdrawal.

o Workup: Quench with water, extract with EtOAc.
Step 2: Nitro Reduction
e Reagents: Hz (1 atm) + Pd/C (10% wt) OR Fe/NH4Cl (Bechamp reduction).

e Solvent: MeOH or EtOH (for hydrogenation); EtOH/H20 (for Fe reduction).

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13275180?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Conditions: RT for 2—12 hours.

e Mechanism: Catalytic hydrogenation or single-electron transfer reduces the -NO:z group to -
NH-.

 Purification: Filtration through Celite (if Pd/C used), concentration, and recrystallization or
column chromatography (Hex/EtOAc).

Synthesis Workflow Diagram

2-Chloro-6-methyl- Step 1: NaH, THF Step 2: H2, Pd/C
3-nitropyridine S_NAr (Etherification) or Fe/NH4Cl
(CAS 56057-19-3) ducti 3-Amino-2-cyclobutoxy-
2-Cyclobutoxy-6-methyl- (Reduction) 6-methylpyridine
3-nitropyridine (CAS 1507888-68-7)
Cyclobutanol
(Nucleophile)

Click to download full resolution via product page

Caption: Two-step regioselective synthesis from commercially available chloronitropyridine
precursors.

Applications in Drug Discovery

This compound is a high-value "Scaffold Hopping" tool. The 2-cyclobutoxy group is strategically
used to modulate physicochemical properties without altering the core pharmacophore
significantly.

Structural Activity Relationship (SAR) Utility

 Lipophilicity Modulation: The cyclobutyl ring adds steric bulk and lipophilicity (LogP ~2.5)
compared to a methoxy group, improving permeability across the Blood-Brain Barrier (BBB)
or cell membranes.

o Metabolic Stability: Cyclobutyl ethers are generally more stable to oxidative dealkylation
(CYP450 metabolism) than linear alkyl ethers (e.g., ethoxy, n-propoxy).
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» Kinase Hinge Binding: The 3-amino-pyridine motif is a classic "hinge binder" in kinase
inhibitors. The nitrogen at position 1 accepts a hydrogen bond, while the exocyclic amine at
position 3 donates a hydrogen bond to the kinase hinge region (e.g., similar to the binding
mode in Crizotinib or Palbociclib analogues).

Target Classes

o P2X3 Antagonists: For chronic cough and pain (similar to Gefapixant analogues where
alkoxy chains are optimized).

e LRRK2 Inhibitors: For Parkinson's disease (aminopyridines are common scaffolds).

e Navl.7/Nav1.8 Blockers: For neuropathic pain.

Scaffold Utility Diagram
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Caption: Functional decomposition of the molecule's role in SAR optimization.

Safety & Handling (MSDS Highlights)

As an aminopyridine derivative, this compound should be handled with standard precautions
for nitrogenous heterocycles.

» Hazard Classification: Irritant (Skin/Eye/Respiratory). Potential Acute Toxicity (Oral).

e GHS Signal Word:WARNING.
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o Storage: Keep container tightly closed in a dry, cool, and well-ventilated place. Store under
inert gas (Nitrogen/Argon) if possible to prevent oxidation of the amine.

» Incompatibility: Strong oxidizing agents, acid chlorides, anhydrides.

References

e PubChem Compound Summary.2-Cyclobutoxy-6-methylpyridin-3-amine (CID 73659117).
National Center for Biotechnology Information. Available at: [Link][1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 6-(3-Amino-2-(6-(2-(6-Amino-4-Methylpyridin-2-Yl)ethyl)pyridin-2-YI)propyl)-4-
Methylpyridin-2-Amine | C22H28N6 | CID 73659117 - PubChem [pubchem.ncbi.nlm.nih.gov]

e To cite this document: BenchChem. [Technical Guide: 3-Amino-2-Cyclobutoxy-6-
Methylpyridine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13275180/docs#technical-guide-3-amino-2-
cyclobutoxy-6-methylpyridine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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